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Compound of Interest

Compound Name: Hexane-1,3-diamine

Cat. No.: B14751582 Get Quote

An In-depth Technical Guide on the Theoretical Molecular Weight of Hexane-1,3-diamine

This guide provides a detailed breakdown of the theoretical molecular weight of Hexane-1,3-
diamine, intended for researchers, scientists, and professionals in drug development.

Chemical Structure and Formula
Hexane-1,3-diamine is an organic compound with the chemical formula C₆H₁₆N₂.[1][2] Its

structure consists of a six-carbon hexane chain with two amine functional groups attached at

the first and third carbon positions.

Calculation of Theoretical Molecular Weight
The theoretical molecular weight is determined by summing the atomic weights of each atom

present in the molecule. The calculation is based on the chemical formula and the standard

atomic weights of the constituent elements: Carbon (C), Hydrogen (H), and Nitrogen (N).

The formula for calculating the molecular weight is:

Molecular Weight = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic

Weight of H) + (Number of N atoms × Atomic Weight of N)

Using the atomic weights from the IUPAC (International Union of Pure and Applied Chemistry),

the calculation is as follows:
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(6 × 12.011 u) + (16 × 1.008 u) + (2 × 14.007 u) = 116.208 u

This value is often expressed in grams per mole ( g/mol ) for macroscopic calculations. The

calculated molecular weight is approximately 116.20 g/mol .[1][2]

Data Presentation: Atomic Weights and Molecular
Weight Calculation

Element Symbol Count
Standard
Atomic Weight
(u)

Total
Contribution
(u)

Carbon C 6 12.011 72.066

Hydrogen H 16 1.008[3][4][5] 16.128

Nitrogen N 2 14.007[6][7][8] 28.014

Total C₆H₁₆N₂ 24 116.208

Logical Workflow for Calculation
The following diagram illustrates the logical steps involved in calculating the theoretical

molecular weight of Hexane-1,3-diamine.
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Identify Chemical Formula
(C₆H₁₆N₂)

Determine Atomic Composition
(C=6, H=16, N=2)

Obtain Standard Atomic Weights
(C, H, N)

Calculate Total Mass for Each Element
(Count × Atomic Weight)

Sum Elemental Masses

Result: Theoretical Molecular Weight
(116.208 g/mol)

Click to download full resolution via product page

Caption: Workflow for Theoretical Molecular Weight Calculation.

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
This section outlines a general methodology for the experimental determination of the

molecular weight of Hexane-1,3-diamine using Electrospray Ionization Mass Spectrometry

(ESI-MS).
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Objective: To determine the accurate molecular mass of Hexane-1,3-diamine.

Materials:

Hexane-1,3-diamine sample

High-purity solvent (e.g., methanol or acetonitrile with 0.1% formic acid)

Mass spectrometer with an ESI source

Calibration standard (e.g., sodium trifluoroacetate or a well-characterized peptide mixture)

Procedure:

Sample Preparation: Prepare a dilute solution of Hexane-1,3-diamine (typically 1-10 µM) in

the chosen solvent. The acidic modifier (formic acid) facilitates protonation.

Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's

instructions using the appropriate calibration standard to ensure mass accuracy.

Infusion and Ionization: Infuse the sample solution directly into the ESI source at a constant

flow rate (e.g., 5-10 µL/min). In the ESI source, the sample is nebulized and subjected to a

high voltage, leading to the formation of protonated molecular ions, primarily [M+H]⁺.

Mass Analysis: The generated ions are transferred into the mass analyzer (e.g., quadrupole,

time-of-flight, or Orbitrap). The analyzer separates the ions based on their mass-to-charge

ratio (m/z).

Data Acquisition: Acquire the mass spectrum in positive ion mode over a relevant m/z range

(e.g., m/z 50-500).

Data Analysis: Identify the peak corresponding to the protonated molecule [M+H]⁺. The

theoretical m/z for the [M+H]⁺ ion of C₆H₁₆N₂ would be approximately 117.139 (calculated

from the monoisotopic masses of the most abundant isotopes: ¹²C, ¹H, and ¹⁴N, plus the

mass of a proton). The experimentally measured m/z value is then used to determine the

molecular weight of the neutral molecule.
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Experimental Workflow Diagram
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Caption: ESI-MS Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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